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Compound of Interest

Compound Name: Cholesteryl sulfate sodium

Cat. No.: B15594431

References

1. content.abcam.com [content.abcam.com]

2. Cholesterol sulfate in human physiology: what's it all about? - PubMed
[pubmed.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]

4. Cholesterol sulfate as a negative regulator of cellular cholesterol homeostasis - PMC
[pmc.ncbi.nlm.nih.gov]

5. Cholesterol Sulfate: Pathophysiological Implications and Potential Therapeutics - PMC
[pmc.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

7. medchemexpress.com [medchemexpress.com]
8. ovid.com [ovid.com]

9. solubilityofthings.com [solubilityofthings.com]
10. cdn.caymanchem.com [cdn.caymanchem.com]
11. researchgate.net [researchgate.net]

12. youtube.com [youtube.com]

13. Determination of cholesteryl sulphate by isotope dilution-mass spectrometry for
diagnosis of steroid sulphatase deficiency - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b15594431?utm_src=pdf-interest
https://content.abcam.com/content/dam/abcam/product/documents/133/ab133116/cholesterol-assay-kit-cell-based-protocol-v3-ab133116%20(website).pdf
https://pubmed.ncbi.nlm.nih.gov/12730293/
https://pubmed.ncbi.nlm.nih.gov/12730293/
https://www.researchgate.net/publication/391404792_Cholesterol_Sulfate_Pathophysiological_Implications_and_Potential_Therapeutics
https://pmc.ncbi.nlm.nih.gov/articles/PMC12182261/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12182261/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12109244/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12109244/
https://www.mdpi.com/2077-0375/15/6/159
https://www.medchemexpress.com/cholesteryl-sulfate-sodium.html
https://www.ovid.com/journals/hpha/abstract/00004085-199810000-00009~stability-of-amphotericin-b-cholesteryl-sulfate-complex?redirectionsource=fulltextview
https://www.solubilityofthings.com/1013-dimethyl-23-disulfooxy-17-145-trimethylhexyl-23456789111214151617-tetradecahydro-1h
https://cdn.caymanchem.com/cdn/insert/15106.pdf
https://www.researchgate.net/post/Why_cant_I_get_reproducible_results_in_cell_based_assays
https://www.youtube.com/watch?v=hV9OjaTLVb8
https://pubmed.ncbi.nlm.nih.gov/3883479/
https://pubmed.ncbi.nlm.nih.gov/3883479/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 14. researchgate.net [researchgate.net]
e 15. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [protocol refinement for cholesteryl sulfate-based
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594431#protocol-refinement-for-cholesteryl-
sulfate-based-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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